Cas no 2090336-59-5 (2-bromo-4-chloro-6-(chloromethyl)phenol)

2-bromo-4-chloro-6-(chloromethyl)phenol structure

2090336-59-5 structure

Product Name:2-bromo-4-chloro-6-(chloromethyl)phenol

CAS No:2090336-59-5

MF:C₇H₅BrCl₂O

MW:255.923999547958

CID:6330838

PubChem ID:131348007

Update Time:2024-01-11

2-bromo-4-chloro-6-(chloromethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4-chloro-6-(chloromethyl)phenol
- 2090336-59-5
- EN300-1926028
- Inchi： 1S/C7H5BrCl2O/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2,11H,3H2
- InChI Key： ZGZDHRBYPFIQQZ-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(CCl)=C1O)Cl

Computed Properties

Exact Mass: 253.89008g/mol
Monoisotopic Mass: 253.89008g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 20.2Å²

2-bromo-4-chloro-6-(chloromethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1926028-0.05g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		0.05g	$683.0	2023-09-17
Enamine	EN300-1926028-0.1g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		0.1g	$715.0	2023-09-17
Enamine	EN300-1926028-0.25g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		0.25g	$748.0	2023-09-17
Enamine	EN300-1926028-0.5g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		0.5g	$781.0	2023-09-17
Enamine	EN300-1926028-1.0g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		1g	$813.0	2023-06-01
Enamine	EN300-1926028-2.5g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		2.5g	$1594.0	2023-09-17
Enamine	EN300-1926028-5.0g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		5g	$2360.0	2023-06-01
Enamine	EN300-1926028-10.0g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		10g	$3500.0	2023-06-01
Enamine	EN300-1926028-1g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		1g	$813.0	2023-09-17
Enamine	EN300-1926028-5g	2-bromo-4-chloro-6-(chloromethyl)phenol	2090336-59-5		5g	$2360.0	2023-09-17

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4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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